Cas no 922706-40-9 (2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile boronic acid derivative featuring a fluorenyl substituent. Its unique structure offers high stability, excellent solubility in various organic solvents, and a low pKa value, making it ideal for organic synthesis applications, including cross-coupling reactions and as a ligand in coordination chemistry. This compound's distinct properties facilitate the development of efficient and selective chemical transformations.
2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
922706-40-9 structure
Product Name:2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:922706-40-9
MF:C19H21BO2
MW:292.179845571518
MDL:MFCD16294548
CID:740034
PubChem ID:56925000
Update Time:2025-07-20

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-(9H-fluoren-2-yl)-4,4,5,5-tetramethyl-
    • Fluorene-2-boronic acid pinacol ester
    • 2-(9H-Fluoren-2-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 2-(9H-fluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AMTB249
    • 9H-Fluorene-2-boronic Acid Pinacol Ester
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-9H-fluorene
    • 2-(2-FLUORENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 2-(FLUOREN-2-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • C19H21BO2
    • MB14875
    • OR303495
    • 4,4,5,5-Tetramethyl-2-(9H-fluorene-2-yl)-1,3,2
    • 2-(9H-Fluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • CS-0153847
    • F1245
    • AS-2449
    • EN300-317068
    • DB-191708
    • 922706-40-9
    • AKOS016339780
    • s11265
    • SY128743
    • SCHEMBL29265
    • DTXSID60718876
    • MFCD16294548
    • 2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL： MFCD16294548
    • Inchi： 1S/C19H21BO2/c1-18(2)19(3,4)22-20(21-18)15-9-10-17-14(12-15)11-13-7-5-6-8-16(13)17/h5-10,12H,11H2,1-4H3
    • InChI Key： WVJQQLZHOADEAF-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1C=C2C(C3C(C2)=CC=CC=3)=CC=1

Computed Properties

  • Exact Mass: 292.16300
  • Monoisotopic Mass: 292.1634601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Melting Point: 76.0 to 80.0 deg-C
  • PSA: 18.46000
  • LogP: 3.55700

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

1133-80-8 1133-80-8
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ;  22 h, 60 °C
Reference
New chromophoric structures for lanthanide chelates field of the invention
, World Intellectual Property Organization, , ,

Production Method 2

1133-80-8 1133-80-8
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  45 h, 90 °C
Reference
Iron-catalysed enantioselective Suzuki-Miyaura coupling of racemic alkyl bromides
Iwamoto, Takahiro; Okuzono, Chiemi; Adak, Laksmikanta; Jin, Masayoshi; Nakamura, Masaharu, Chemical Communications (Cambridge, 2019, 55(8), 1128-1131

Production Method 3

1133-80-8 1133-80-8
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Potassium methoxide Catalysts: 4-Phenylpyridine Solvents: tert-Butyl methyl ether ;  12 h, 85 °C; 85 °C → rt
1.2 Reagents: Acetic acid ;  pH 7
Reference
Preparation method of aryl borate and alkenyl borate
, China, , ,

Production Method 4

1133-80-8 1133-80-8
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Potassium methoxide Catalysts: 4-Phenylpyridine Solvents: tert-Butyl methyl ether ;  12 h, 85 °C; 85 °C → rt
1.2 Reagents: Acetic acid Solvents: Water ;  neutralized, rt
Reference
Pyridine-Catalyzed Radical Borylation of Aryl Halides
Zhang, Li; Jiao, Lei, Journal of the American Chemical Society, 2017, 139(2), 607-610

Production Method 5

76-09-5 76-09-5
86-73-7 86-73-7
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: 2,6-Di-tert-butylpyridine ,  Aluminum chloride ,  2-Chloro-1,3,2-benzodioxaborole Solvents: 1,2-Dichlorobenzene ;  48 h, 100 °C
1.2 Reagents: Triethylamine ;  1 h
Reference
Mechanistic studies into amine-mediated electrophilic arene borylation and its application in MIDA boronate synthesis
Bagutski, Viktor; Del Grosso, Alessandro; Carrillo, Josue Ayuso; Cade, Ian A.; Helm, Matthew D.; et al, Journal of the American Chemical Society, 2013, 135(1), 474-487

Production Method 6

76-09-5 76-09-5
86-73-7 86-73-7
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: 2,6-Di-tert-butylpyridine ,  Aluminum chloride ,  2-Chloro-1,3,2-benzodioxaborole Solvents: 1,2-Dichlorobenzene ;  48 h, 100 °C
1.2 Reagents: Triethylamine ;  1 h, rt
Reference
Process for the borylation of arenes and heteroaryls
, World Intellectual Property Organization, , ,

Production Method 7

1133-80-8 1133-80-8
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane
Reference
A novel fluorene-based gold(I) complex with aggregate fluorescence change: a single-component white light-emitting luminophor
Chen, Zhao; Wu, Di; Han, Xie; Liang, Jinhua; Yin, Jun; et al, Chemical Communications (Cambridge, 2014, 50(75), 11033-11035

Production Method 8

73183-34-3 73183-34-3
2523-42-4 2523-42-4
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Phenothiazine Solvents: Acetonitrile ;  36 h
Reference
Visible Light-Induced Borylation of C-O, C-N, and C-X Bonds
Jin, Shengfei; Dang, Hang. T.; Haug, Graham C.; He, Ru; Nguyen, Viet D.; et al, Journal of the American Chemical Society, 2020, 142(3), 1603-1613

Production Method 9

1133-80-8 1133-80-8
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichlorobis[(diphenylphosphino)ferrocene]palladium Solvents: 1,4-Dioxane ;  8 h, 80 °C
Reference
White light emitting compound having isocyano-bridged gold and fluorene as skeleton, preparation method and application thereof
, China, , ,

Production Method 10

153-78-6 153-78-6
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Dimethyl carbonate ;  48 h, 35 °C
Reference
Photoinduced Divergent Deaminative Borylation and Hydrodeamination of Primary Aromatic Amines
Shiozuka, Akira; Sekine, Kohei ; Toki, Takumi; Kawashima, Kyohei; Mori, Toshifumi ; et al, Organic Letters, 2022, 24(23), 4281-4285

Production Method 11

30084-90-3 30084-90-3
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: 2,2,2-Trifluoro-1-(4-fluorophenyl)ethanone Catalysts: Bis(1,5-cyclooctadiene)nickel ,  Trioctylphosphine Solvents: Toluene ;  36 h, 160 °C
Reference
Hydride Transfer Enables the Nickel-Catalyzed ipso-Borylation and Silylation of Aldehydes
Srimontree, Watchara; Guo, Lin; Rueping, Magnus, Chemistry - A European Journal, 2020, 26(2), 423-427

Production Method 12

13261-62-6 13261-62-6
73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Carbon dioxide Catalysts: Pyrene Solvents: Cyclopentyl methyl ether ;  24 h, 1 atm, 30 °C
1.2 Reagents: Silica Solvents: Diethyl ether
Reference
Photoinduced deaminative borylation of unactivated aromatic amines enhanced by CO2
Shiozuka, Akira; Sekine, Kohei; Kuninobu, Yoichiro, ChemRxiv, 2021, 1, 1-7

Production Method 13

73183-34-3 73183-34-3
922706-40-9 922706-40-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  12 h, 120 °C
Reference
Metal-Free and Redox-Neutral Conversion of Organotrifluoroborates into Radicals Enabled by Visible Light
Liu, Wenbo ; Liu, Peng; Lv, Leiyang; Li, Chao-Jun, Angewandte Chemie, 2018, 57(41), 13499-13503

Production Method 14

76-09-5 76-09-5
86-73-7 86-73-7
922706-40-9 922706-40-9
2303938-19-2 2303938-19-2
Reaction Conditions
1.1 Reagents: Boron triiodide Solvents: 1,2,4-Trichlorobenzene ;  rt; 2 h, 180 °C; 180 °C → rt
1.2 Reagents: Triethylamine ;  0.5 h, rt
Reference
Multiple Electrophilic C-H Borylation of Arenes Using Boron Triiodide
Oda, Susumu ; Ueura, Kenta; Kawakami, Bungo; Hatakeyama, Takuji, Organic Letters, 2020, 22(2), 700-704

Production Method 15

76-09-5 76-09-5
86-73-7 86-73-7
922706-40-9 922706-40-9
2303938-19-2 2303938-19-2
Reaction Conditions
1.1 Reagents: Boron triiodide Solvents: 1,2,4-Trichlorobenzene ;  12 h, 200 °C; 200 °C → rt
1.2 Reagents: Triethylamine Solvents: 1,2,4-Trichlorobenzene ;  rt
Reference
Preparation of boron diiodide compounds, and preparation of boronic acids and boronic acid esters using the boron diiodide compounds
, Japan, , ,

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

922706-40-9 (2-(2-Fluorenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

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